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Executive Summary

Neuroinflammation, a critical component in the pathogenesis of numerous neurological
disorders, is largely driven by the infiltration of peripheral immune cells into the central nervous
system (CNS). The C-C chemokine receptor 2 (CCR2) and its primary ligand, C-C motif
chemokine ligand 2 (CCL2, also known as MCP-1), form a crucial signaling axis that mediates
the migration of monocytes and macrophages to inflammatory sites.[1][2] Disrupting this
pathway presents a promising therapeutic strategy. RS102895 hydrochloride is a potent and
selective small-molecule antagonist of the CCR2 receptor.[3] This technical guide provides an
in-depth overview of RS102895, its mechanism of action, quantitative data from preclinical
studies, and detailed experimental protocols for its application in relevant neuroinflammatory
disease models.

Mechanism of Action: Targeting the CCL2/CCR2
AXxis

RS102895 exerts its anti-inflammatory effects by selectively binding to the CCR2 receptor,
thereby preventing its activation by CCL2.[3] This blockade inhibits downstream signaling
cascades that are essential for monocyte chemotaxis and recruitment. In the context of

neuroinflammation, elevated levels of CCL2 in the CNS—produced by cells like microglia,
astrocytes, and neurons—create a chemotactic gradient that attracts CCR2-expressing
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monocytes from the periphery across the blood-brain barrier.[4][5] These infiltrating monocytes
differentiate into macrophages, which contribute to neuronal damage through the release of
pro-inflammatory cytokines and reactive oxygen species. By blocking the CCR2 receptor,
RS102895 effectively curtails this influx of inflammatory cells, mitigating the downstream
pathological consequences.[6][7]
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Phase 1: Induction & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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